Cas no 62261-24-9 (1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-)

• Product Name: 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
• CAS No: 62261-24-9
• MF: C₁₂H₁₄O₆S
• MW: 286.300962924957
• CID: 452039
• PubChem ID: 658728
• Update Time: 2025-04-19

1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarboxylic acid, 2-[(1,1-dimethylethyl)sulfonyl]-
• 2-tert-butylsulfonylbenzene-1,3-dicarboxylic acid
• 2-(t-butylsulfonyl)isophthalic acid
• Oprea1_429911
• CHEMBL1445998
• HMS2360J14
• SMR000039659
• DTXSID30349732
• AKOS005459411
• 62261-24-9
• MLS000038346

• Inchi： 1S/C12H14O6S/c1-12(2,3)19(17,18)9-7(10(13)14)5-4-6-8(9)11(15)16/h4-6H,1-3H3,(H,13,14)(H,15,16)
• InChI Key： PMZOXOVSADJDMD-UHFFFAOYSA-N
• SMILES： S(C1C(C(=O)O)=CC=CC=1C(=O)O)(C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 286.05112
• Monoisotopic Mass: 286.05110934g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 117Ų

Experimental Properties

• PSA: 108.74